4-chloro-N-(4-((4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)benzenesulfonamide
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Description
4-chloro-N-(4-((4-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C26H22ClN5O5S and its molecular weight is 552. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Synthesis Techniques
Novel benzenesulfonamides, including those with substituted 1,3,4-oxadiazole moieties, have been synthesized through various methods, including chlorosulfonation and reactions with chlorosulfonic acid under anhydrous conditions. These processes are crucial for creating compounds with potential biological activities (Iqbal et al., 2006; Beuchet et al., 1999).
Characterization and Molecular Docking
The structural characterization of these compounds is typically performed using spectroscopic techniques like FTIR, NMR, and X-ray crystallography. Molecular docking studies are also carried out to understand the interaction of these molecules with biological targets, providing insights into their potential efficacy as therapeutic agents (Kausar et al., 2019; Al-Hourani et al., 2015).
Potential Biological Activities
Antimicrobial and Anti-HIV Activities
Some benzenesulfonamides have been tested for their antimicrobial and anti-HIV properties. The structure-activity relationship (SAR) of these compounds provides valuable insights into designing more effective therapeutic agents (Iqbal et al., 2006).
Enzyme Inhibition
These compounds have shown potential in enzyme inhibition assays, indicating their usefulness in developing treatments for conditions involving specific enzyme targets. Molecular docking studies support these findings, suggesting specific binding affinities and interactions (Kausar et al., 2019).
Anticancer Potential
The antiproliferative activities of benzenesulfonamide derivatives against various cancer cell lines have been explored, with some compounds showing broad-spectrum activity. These studies are crucial for the development of new anticancer drugs (Brożewicz & Sławiński, 2012).
Properties
IUPAC Name |
4-chloro-N-[4-[[4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]imidazol-1-yl]methyl]phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22ClN5O5S/c1-35-23-12-5-18(13-24(23)36-2)25-29-26(37-30-25)22-15-32(16-28-22)14-17-3-8-20(9-4-17)31-38(33,34)21-10-6-19(27)7-11-21/h3-13,15-16,31H,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCMOVJJMJSNZDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NOC(=N2)C3=CN(C=N3)CC4=CC=C(C=C4)NS(=O)(=O)C5=CC=C(C=C5)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22ClN5O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
552.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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